Cas no 2229471-04-7 ({1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine)

{1-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2,2-dimethylcyclopropyl}methanamine is a specialized cyclopropylamine derivative featuring a difluoromethyl-substituted pyrazole moiety. This compound is of interest due to its unique structural framework, combining a rigid cyclopropane ring with a heterocyclic system, which may impart favorable physicochemical properties for agrochemical or pharmaceutical applications. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability. The 2,2-dimethylcyclopropyl scaffold contributes to steric hindrance, which can influence binding selectivity. This amine intermediate is suitable for further functionalization, offering versatility in synthetic routes. Its well-defined stereochemistry and purity make it a valuable building block for research in medicinal chemistry or crop protection.
{1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine structure
2229471-04-7 structure
Product Name:{1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine
CAS No:2229471-04-7
MF:C11H17F2N3
MW:229.269589185715
CID:5960317
PubChem ID:165708095
Update Time:2025-06-12

{1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine
    • EN300-1974372
    • 2229471-04-7
    • {1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2,2-dimethylcyclopropyl}methanamine
    • Inchi: 1S/C11H17F2N3/c1-10(2)5-11(10,6-14)7-4-16(3)15-8(7)9(12)13/h4,9H,5-6,14H2,1-3H3
    • InChI Key: SSSBKWYBEYBZQK-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN(C)N=1)C1(CN)CC1(C)C)F

Computed Properties

  • Exact Mass: 229.13905388g/mol
  • Monoisotopic Mass: 229.13905388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

{1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine Pricemore >>

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Additional information on {1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine

Recent Advances in the Study of {1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine (CAS: 2229471-04-7)

The compound {1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine (CAS: 2229471-04-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, mechanism of action, and potential applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of research has been the synthesis and optimization of {1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving the condensation of difluoromethylpyrazole with dimethylcyclopropyl precursors, followed by selective amination. This method not only enhances scalability but also ensures the consistency of the final product, which is critical for industrial applications.

In terms of biological activity, {1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine has demonstrated potent inhibitory effects on specific enzymatic targets. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy as an inhibitor of cytochrome P450 enzymes, which are implicated in various metabolic disorders. The compound's unique structural features, including the difluoromethyl group, contribute to its high binding affinity and selectivity, making it a promising candidate for further drug development.

Another significant application of this compound lies in the agrochemical sector. Research conducted by a leading agrochemical company (2023) revealed that {1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine exhibits strong fungicidal activity against a broad spectrum of plant pathogens. Field trials demonstrated its effectiveness in controlling fungal infections in crops such as wheat and rice, with minimal environmental impact. These findings underscore its potential as a sustainable alternative to conventional fungicides.

Despite these advancements, challenges remain in the widespread adoption of {1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine. Issues such as regulatory approval, long-term environmental impact, and potential resistance development in target organisms need to be addressed. Ongoing research is focused on optimizing the compound's formulation and delivery methods to enhance its efficacy and safety profile.

In conclusion, {1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylcyclopropyl}methanamine (CAS: 2229471-04-7) represents a versatile and promising compound with applications spanning pharmaceuticals and agrochemicals. Recent studies have shed light on its synthesis, mechanism of action, and potential uses, paving the way for future innovations. As research continues, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in chemical biology and medicine.

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